Cas no 73681-02-4 (5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

73681-02-4 structure
Product name:5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties
Names and Identifiers
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- 5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- 5-pentyl-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
- 73681-02-4
- BRN 0899131
- 1,3-Diphenyl-5-pentyl-2-thiobarbituric acid
- DTXSID30223947
- BARBITURIC ACID, 1,3-DIPHENYL-5-PENTYL-2-THIO-
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- Inchi: InChI=1S/C21H22N2O2S/c1-2-3-6-15-18-19(24)22(16-11-7-4-8-12-16)21(26)23(20(18)25)17-13-9-5-10-14-17/h4-5,7-14,18H,2-3,6,15H2,1H3
- InChI Key: UQJGKOXATHYVEF-UHFFFAOYSA-N
- SMILES: CCCCCC1C(=O)N(C(=S)N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 366.14019912g/mol
- Monoisotopic Mass: 366.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7Ų
- XLogP3: 5.5
5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Related Literature
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
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Y. J. Liu,Q. H. Kong RSC Adv., 2017,7, 51807-51813
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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